
Application of Einecs 255-399-6 in organic
synthesis catalysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 255-399-6

Cat. No.: B15178931 Get Quote

Identity of Einecs 255-399-6 and Its Applications
Initial analysis indicates that the substance identified by Einecs 255-399-6, with the

corresponding CAS number 41489-07-0, is not utilized as a catalyst in organic synthesis.

Instead, chemical databases and suppliers identify this substance as "5-Oxo-DL-proline,

compound with hexadecyl L-lysinate (1:1)" or variations thereof, which are primarily employed

in the cosmetics industry as surfactants and conditioning agents.

A thorough review of scientific literature and chemical supplier information reveals no evidence

of Einecs 255-399-6 being applied in the field of organic synthesis catalysis. The core request

for detailed application notes, experimental protocols, and diagrams related to its catalytic use

in this area cannot be fulfilled as the premise is incorrect.

The primary chemical identity associated with CAS number 41489-07-0 is a compound of 5-

Oxo-DL-proline with hexadecyl L-lysinate[1]. Other sources may refer to similar structures like

sodium lauroyl aspartate under a different CAS number but with related applications[2][3][4].

These substances are valued for their surface-active properties and are incorporated into

personal care products.

Given the discrepancy between the requested application and the actual use of Einecs 255-
399-6, it is not possible to provide the detailed protocols and diagrams for organic synthesis

catalysis as specified in the prompt. The following sections would typically detail such

applications; however, due to the non-catalytic nature of this specific chemical, this information

is not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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